9-Bromo-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate
9-Bromo-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate
Brand Name:
Vulcanchem
CAS No.:
13796-49-1
VCID:
VC0032201
InChI:
InChI=1S/C24H31BrO6/c1-13-9-18-17-6-5-15-10-16(27)7-8-21(15,3)23(17,25)19(28)11-22(18,4)24(13,30)20(29)12-31-14(2)26/h7-8,10,13,17-19,28,30H,5-6,9,11-12H2,1-4H3/t13?,17-,18-,19?,21-,22-,23-,24-/m0/s1
SMILES:
CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)O)C)O)Br)C
Molecular Formula:
C₂₄H₃₁BrO₆
Molecular Weight:
495.4
9-Bromo-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate
CAS No.: 13796-49-1
Reference Standards
VCID: VC0032201
Molecular Formula: C₂₄H₃₁BrO₆
Molecular Weight: 495.4
| CAS No. | 13796-49-1 |
|---|---|
| Product Name | 9-Bromo-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate |
| Molecular Formula | C₂₄H₃₁BrO₆ |
| Molecular Weight | 495.4 |
| IUPAC Name | [2-[(8S,9R,10S,13S,14S,17R)-9-bromo-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C24H31BrO6/c1-13-9-18-17-6-5-15-10-16(27)7-8-21(15,3)23(17,25)19(28)11-22(18,4)24(13,30)20(29)12-31-14(2)26/h7-8,10,13,17-19,28,30H,5-6,9,11-12H2,1-4H3/t13?,17-,18-,19?,21-,22-,23-,24-/m0/s1 |
| SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)O)C)O)Br)C |
| Synonyms | (11β,16α)-21-(Acetyloxy)-9-bromo-11,17-dihydroxy-16-methyl-pregna-1,4-diene-3,20-dione |
| PubChem Compound | 53249299 |
| Last Modified | Nov 11 2021 |
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